![molecular formula C11H13N3O B066434 1-(1-Ethoxyallyl)-1H-benzotriazole CAS No. 161607-20-1](/img/structure/B66434.png)
1-(1-Ethoxyallyl)-1H-benzotriazole
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Overview
Description
1-(1-Ethoxyallyl)-1H-benzotriazole is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Presence and Human Exposure
1-(1-Ethoxyallyl)-1H-benzotriazole, as a derivative of benzotriazole (BTR), is extensively utilized in various industrial and consumer products. The widespread use has led to the omnipresence of BTR derivatives in the environment, particularly noted in plastics, dishwasher detergents, de-icing/anti-icing fluids, and dry cleaning equipment. Human exposure to BTRs and BTHs, although not fully understood, has been confirmed through detection in human urine across several countries, signifying their widespread distribution and potential bioaccumulation (Asimakopoulos et al., 2013).
Degradation and Environmental Impact
The robust chemical nature of BTRs poses a significant challenge in their elimination from wastewater. Studies have delved into the degradation of 1H-benzotriazole, revealing that traditional wastewater treatment processes, particularly biological methods, are not entirely effective in their removal. Innovative and eco-friendly treatment methods like ultraviolet activating persulfate (UV/PS) have been evaluated, demonstrating their effectiveness in degrading 1H-benzotriazole and reducing its toxicity, as observed through downregulation of stress resistance proteins in model organisms exposed to degradation products (Ye et al., 2018). Moreover, the biotransformation of benzotriazoles has been explored, highlighting various biological degradation mechanisms and the formation of transformation products, which are also found in wastewater effluents, emphasizing the environmental relevance of these compounds (Huntscha et al., 2014).
Phototransformation and Isotope Analysis
This compound, part of the broader family of benzotriazoles, has been extensively studied for its environmental fate, particularly its resistance to biodegradation and hydrolysis. Investigations into its phototransformation mechanisms using multi-element compound-specific isotope analysis (CSIA) revealed intricate pathways involving direct photolysis and indirect photolysis induced by OH radicals. These findings underscore the compound's persistence and the potential transformations it undergoes in aquatic environments, providing insights into tracking its degradation pathways (Wu et al., 2021).
Mechanism of Action
Properties
IUPAC Name |
1-(1-ethoxyprop-2-enyl)benzotriazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-3-11(15-4-2)14-10-8-6-5-7-9(10)12-13-14/h3,5-8,11H,1,4H2,2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYCUMVDXXCVZCS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C=C)N1C2=CC=CC=C2N=N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30404279 |
Source
|
Record name | 1-(1-Ethoxyallyl)-1H-benzotriazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30404279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161607-20-1 |
Source
|
Record name | 1-(1-Ethoxyallyl)-1H-benzotriazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30404279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.